Cas no 959236-99-8 (5-Cyclopentylthiophene-2-carbaldehyde)
5-Cyclopentylthiophene-2-carbaldehyde is a specialized organic compound featuring a cyclopentyl-substituted thiophene core with an aldehyde functional group at the 2-position. This structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds and functional materials. The cyclopentyl group enhances steric and electronic properties, while the aldehyde moiety offers reactivity for further derivatization, such as condensation or nucleophilic addition reactions. Its well-defined molecular architecture is advantageous for applications in pharmaceuticals, agrochemicals, and material science, where precise functionalization is critical. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
959236-99-8 structure
Product Name:5-Cyclopentylthiophene-2-carbaldehyde
CAS No:959236-99-8
MF:C10H12OS
MW:180.266681671143
MDL:MFCD09864197
CID:879807
PubChem ID:22131132
Update Time:2025-08-05
5-Cyclopentylthiophene-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyclopentylthiophene-2-carbaldehyde
- 5-cyclopentylthiophene-2-carbaldehyde(SALTDATA: FREE)
- 5-Cyclopentyl-2-thiophenecarbaldehyde
- SCHEMBL5366607
- DTXSID20622667
- BS-36396
- MFCD09864197
- AKOS006281004
- 959236-99-8
- 5-Cyclopentylthiophene-2-carbaldehyde, AldrichCPR
- DB-413938
- 5-Cyclopentyl-2-thiophenecarboxaldehyde
- G85364
-
- MDL： MFCD09864197
- Inchi： 1S/C10H12OS/c11-7-9-5-6-10(12-9)8-3-1-2-4-8/h5-8H,1-4H2
- InChI Key： MKNMAERGHGGRSK-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C1CCCC1
Computed Properties
- Exact Mass: 180.06100
- Monoisotopic Mass: 180.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 45.31000
- LogP: 3.21820
5-Cyclopentylthiophene-2-carbaldehyde Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Cyclopentylthiophene-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C993988-50mg |
5-cyclopentylthiophene-2-carbaldehyde |
959236-99-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C993988-100mg |
5-cyclopentylthiophene-2-carbaldehyde |
959236-99-8 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C993988-500mg |
5-cyclopentylthiophene-2-carbaldehyde |
959236-99-8 | 500mg |
$ 275.00 | 2022-06-06 | ||
| Chemenu | CM306070-1g |
5-Cyclopentylthiophene-2-carbaldehyde |
959236-99-8 | 95% | 1g |
$334 | 2021-08-18 | |
| Chemenu | CM306070-5g |
5-Cyclopentylthiophene-2-carbaldehyde |
959236-99-8 | 95% | 5g |
$1186 | 2021-08-18 | |
| abcr | AB215158-1 g |
5-Cyclopentyl-2-thiophenecarbaldehyde; 95% |
959236-99-8 | 1g |
€169.40 | 2023-02-05 | ||
| abcr | AB215158-5 g |
5-Cyclopentyl-2-thiophenecarbaldehyde; 95% |
959236-99-8 | 5g |
€434.30 | 2023-02-05 | ||
| abcr | AB215158-10 g |
5-Cyclopentyl-2-thiophenecarbaldehyde; 95% |
959236-99-8 | 10g |
€675.10 | 2023-02-05 | ||
| Chemenu | CM306070-1g |
5-Cyclopentylthiophene-2-carbaldehyde |
959236-99-8 | 95% | 1g |
$334 | 2024-07-18 | |
| Chemenu | CM306070-5g |
5-Cyclopentylthiophene-2-carbaldehyde |
959236-99-8 | 95% | 5g |
$1186 | 2024-07-18 |
5-Cyclopentylthiophene-2-carbaldehyde Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
959236-99-8 (5-Cyclopentylthiophene-2-carbaldehyde) Related Products
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- 98954-25-7(5-Butylthiophene-2-carbaldehyde)
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- 742698-50-6(2-Thiophenecarboxaldehyde, 5-(1,1-dimethylpropyl)-)
- 35250-76-1(5-propylthiophene-2-carbaldehyde)
- 104804-16-2(5-(2-methylpropyl)thiophene-2-carbaldehyde)
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